Cas no 1820648-03-0 (Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 1820648-03-0
• MF: C₁₀H₈F₃N₅S₂
• MW: 319.329228401184
• MDL: MFCD16614065
• CID: 4781300
• Update Time: 2025-06-12

Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614065
• Inchi： 1S/C10H8F3N5S2/c11-10(12,13)7-4-5(6-2-1-3-20-6)15-9(16-7)18-17-8(14)19/h1-4H,(H3,14,17,19)(H,15,16,18)
• InChI Key： YZNRZADUDLBZEO-UHFFFAOYSA-N
• SMILES： N(C(N)=S)NC1=NC(C(F)(F)F)=CC(C2SC=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Comprehensive Overview of Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820648-03-0)

The compound Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820648-03-0) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a pyrimidine core substituted with a thienyl group and a trifluoromethyl moiety, making it a subject of interest for researchers exploring novel heterocyclic compounds. Its CAS number 1820648-03-0 serves as a critical identifier for precise documentation and regulatory compliance.

In the realm of organic synthesis, Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- is often studied for its role as a building block in the development of pharmaceutical intermediates. The presence of the thienyl and trifluoromethyl groups enhances its reactivity and selectivity, which are essential for designing bioactive molecules. Researchers frequently investigate its potential in drug discovery, particularly in targeting enzymes or receptors where heterocyclic scaffolds are prevalent.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- has been examined in the context of green chemistry, with efforts focused on minimizing waste and optimizing yield. This aligns with the growing demand for environmentally friendly processes in the chemical industry. Additionally, its CAS number 1820648-03-0 is often referenced in patent literature, highlighting its commercial relevance.

The compound’s structural versatility also makes it a candidate for material science applications. For instance, its pyrimidine backbone can contribute to the development of organic electronic materials, such as OLEDs or photovoltaic cells. The incorporation of the trifluoromethyl group is particularly noteworthy, as it often improves thermal stability and electronic properties, which are critical for high-performance materials.

From a spectroscopic perspective, Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- exhibits distinct NMR and mass spectrometry profiles, which are invaluable for quality control and characterization. Analytical chemists frequently rely on these techniques to confirm the purity and identity of the compound, especially when it is used as a reference standard in laboratories.

In summary, Hydrazinecarbothioamide, 2-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820648-03-0) is a multifaceted compound with broad applicability in pharmaceuticals, material science, and green chemistry. Its unique heterocyclic structure and functional groups make it a valuable subject for ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of advanced chemical solutions.